Cas no 2193066-64-5 (10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5^{4}.3^{3}dodec-1-ene-7,7-dione)

• Product Name: 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5^{4}.3^{3}dodec-1-ene-7,7-dione
• CAS No: 2193066-64-5
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 6422106
• PubChem ID: 165604347
• Update Time: 2025-06-08

10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5^{4}.3^{3}dodec-1-ene-7,7-dione Chemical and Physical Properties

Names and Identifiers

• 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5^{4}.3^{3}dodec-1-ene-7,7-dione
• 2193066-64-5
• EN300-1693449
• 10-oxa-7lambda6-thia-1,2-diazadispiro[2.0.5^{4}.3^{3}]dodec-1-ene-7,7-dione

• Inchi： 1S/C8H12N2O3S/c11-14(12)5-2-7(3-6-14)8(9-10-8)1-4-13-7/h1-6H2
• InChI Key： NJUJQUZUEYVYIQ-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)C1(CCO2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 216.05686342g/mol
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.5Ų

Additional information on 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5^{4}.3^{3}dodec-1-ene-7,7-dione

Introduction to 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione (CAS No: 2193066-64-5)

10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione, identified by its CAS number 2193066-64-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of diazadispiro molecules, which are characterized by the presence of two contiguous heterocyclic rings linked by a spiro carbon atom. The specific arrangement of oxygen (oxa), sulfur (thia), and nitrogen (diaz) atoms in its structure imparts distinctive electronic and steric properties, making it a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione consists of a spiro center connecting a 10-membered oxathia ring with a 12-membered diazadispiro system. This intricate architecture not only contributes to its high molecular complexity but also offers diverse opportunities for functionalization and derivatization, enabling the exploration of multiple pharmacophoric motifs. The presence of both oxygen and sulfur atoms in close proximity to the spiro carbon suggests potential for hydrogen bonding interactions and metal coordination, which are critical factors in drug-receptor binding.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core of 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione is particularly noteworthy because it combines the rigidity of the spiro framework with the flexibility provided by the fused heterocyclic rings. This combination allows for precise tuning of molecular shape and electronic properties, which are essential for optimizing drug-like characteristics such as solubility, metabolic stability, and cell membrane permeability.

The diazadispiro motif is particularly interesting from a structural perspective because it introduces multiple sites for chemical modification while maintaining overall structural integrity. Researchers have explored various derivatives of diazadispiro compounds as potential inhibitors of enzymes involved in cancer metabolism, inflammation, and neurodegeneration. For instance, studies have demonstrated that modifications at the spiro center can significantly alter binding interactions with target proteins, leading to enhanced potency or selectivity.

One of the most compelling aspects of 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione is its potential as a scaffold for developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The unique architecture of this compound allows it to mimic natural substrates or bind into specific pockets within kinase active sites, thereby inhibiting their activity. Preliminary computational studies have suggested that derivatives of this molecule could exhibit potent inhibitory effects against various kinases without significant off-target effects.

The oxygen and sulfur atoms in the structure contribute to its ability to form hydrogen bonds and coordinate with metal ions, which are important features for drug design. For example, sulfur atoms can interact with cysteine residues in proteins, while oxygen atoms can form hydrogen bonds with hydroxyl or amide groups. These interactions are crucial for achieving high affinity and specificity in drug-receptor binding.

In addition to its potential as an anti-cancer agent, 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione has shown promise in other therapeutic areas as well. Its ability to modulate protein-protein interactions has led researchers to investigate its potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's unique structural features may allow it to disrupt toxic protein aggregates or enhance the function of deficient proteins associated with these conditions.

The synthesis of 10-oxa-7lambda6-thia-1,2-diazadispiro2.0.5⁴.3³dodec-1-ene-7,7-dione presents several challenges due to its complex architecture but also offers opportunities for innovation in synthetic methodology. Advances in transition metal-catalyzed reactions have enabled more efficient construction of spirocyclic systems, making it feasible to access this type of molecule on a scalable basis. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions and organometallic transformations to build key functional groups within the molecule.

The pharmacokinetic properties of 10-oxa-lambda6-thia-lambda12-diazadi-spiro-lambda20-lambda50-lambda33-dec-lambda17-en-lambda17-one (the full name representation) are also being actively studied to ensure that it can be developed into a viable drug candidate. Factors such as oral bioavailability, metabolic stability, and excretion pathways are critical considerations during drug development. Computational modeling techniques have been used to predict these properties based on structural features identified through molecular dynamics simulations.

In conclusion, 10-oxa-lambda6-thia-lambda12-diazadi-spiro-lambda20-lambda50-lambda33-dec-lambda17-en-lambda17-one (CAS No: 2193066_64_5) represents a structurally fascinating compound with significant potential in medicinal chemistry and chemical biology Its unique spirocyclic framework combined with functional groups such as oxygen-sulfur-nitrogen moieties makes it an attractive scaffold for developing novel therapeutic agents particularly those targeting kinases or modulating protein-protein interactions Further research into its synthesis pharmacology biochemistry will likely uncover additional applications making this compound an important area of study for future drug discovery efforts.